Cas no 6337-95-7 (piperazine-1,4-diylbis[(4-iodophenyl)methanone])

piperazine-1,4-diylbis[(4-iodophenyl)methanone] structure
6337-95-7 structure
Product Name:piperazine-1,4-diylbis[(4-iodophenyl)methanone]
CAS No:6337-95-7
MF:C18H16I2N2O2
MW:546.140789031982
CID:960042
PubChem ID:235807
Update Time:2025-04-19

piperazine-1,4-diylbis[(4-iodophenyl)methanone] Chemical and Physical Properties

Names and Identifiers

    • piperazine-1,4-diylbis[(4-iodophenyl)methanone]
    • [4-(4-iodobenzoyl)piperazin-1-yl]-(4-iodophenyl)methanone
    • [4-(4-Iodo-benzoyl)-piperazin-1-yl]-(4-iodo-phenyl)-methanone
    • AC1L5V78
    • AC1Q5E8C
    • AR-1A8993
    • CTK5B8909
    • KST-1A7819
    • NSC37549
    • NSC-37549
    • 6337-95-7
    • DS-007898
    • DTXSID50284535
    • NSC 37549
    • Inchi: 1S/C18H16I2N2O2/c19-15-5-1-13(2-6-15)17(23)21-9-11-22(12-10-21)18(24)14-3-7-16(20)8-4-14/h1-8H,9-12H2
    • InChI Key: PAXYMQDFXLUBBO-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(N1CCN(C(C2C=CC(=CC=2)I)=O)CC1)=O

Computed Properties

  • Exact Mass: 545.92928
  • Monoisotopic Mass: 545.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.904
  • Boiling Point: 612.6°C at 760 mmHg
  • Flash Point: 324.3°C
  • Refractive Index: 1.698
  • PSA: 40.62
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